Cas no 16364-61-7 (Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-3-methyl-, (3S,8aS)-)

Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-3-methyl-, (3S,8aS)- structure
16364-61-7 structure
Product Name:Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-3-methyl-, (3S,8aS)-
CAS No:16364-61-7
MF:C8H10N2O3
MW:182.176601886749
CID:121622
PubChem ID:45116174
Update Time:2025-04-18

Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-3-methyl-, (3S,8aS)- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-3-methyl-, (3S,8aS)-
    • Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione, tetrahydro-3-methyl-, (3S,8aS)- (8CI)
    • (3S,8AS)-3-methyltetrahydropyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione
    • (3S,8aS)-3-methyl-3,7,8,8a-tetrahydro-2H-pyrrolo[1,2-a]pyrazine-1,4,6-trione
    • 16364-61-7
    • Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-3-methyl-,(3s,8as)-(8ci)
    • Inchi: 1S/C8H10N2O3/c1-4-8(13)10-5(7(12)9-4)2-3-6(10)11/h4-5H,2-3H2,1H3,(H,9,12)/t4-,5-/m0/s1
    • InChI Key: KMODECYHPOYDBU-WHFBIAKZSA-N
    • SMILES: O=C1CC[C@H]2C(N[C@@H](C)C(N21)=O)=O

Computed Properties

  • Exact Mass: 182.0692
  • Monoisotopic Mass: 182.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 66.48
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